Cas no 1365962-18-0 (4-(Methylthio)-2-phenyl-1H-pyrazolo-4,3-cpyridine-3,6(2H,5H)-dione)

• Product Name: 4-(Methylthio)-2-phenyl-1H-pyrazolo-4,3-cpyridine-3,6(2H,5H)-dione
• CAS No: 1365962-18-0
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• MDL: MFCD22056663
• CID: 4697261
• Update Time: 2023-11-22

4-(Methylthio)-2-phenyl-1H-pyrazolo-4,3-cpyridine-3,6(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-(methylthio)-2-phenyl-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione
• T5216
• 1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione, 4-(methylthio)-2-phenyl-
• 4-(Methylthio)-2-phenyl-1H-pyrazolo-[4,3-c]pyridine-3,6(2H,5H)-dione
• 4-(Methylthio)-2-phenyl-1H-pyrazolo-4,3-cpyridine-3,6(2H,5H)-dione

• MDL： MFCD22056663
• Inchi： 1S/C13H11N3O2S/c1-19-12-11-9(7-10(17)14-12)15-16(13(11)18)8-5-3-2-4-6-8/h2-7,15H,1H3,(H,14,17)
• InChI Key： VRLUEYOKDGDLRU-UHFFFAOYSA-N
• SMILES： S(C)C1=C2C(N(C3C=CC=CC=3)NC2=CC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 492
• Topological Polar Surface Area: 86.7